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Compound of Interest

Compound Name: SSR128129E

Cat. No.: B15579221

For researchers, scientists, and drug development professionals handling SSR128129E,
understanding the proper disposal procedures is a critical component of laboratory safety and
regulatory compliance. While a specific Safety Data Sheet (SDS) detailing the disposal of
SSR128129E is not publicly available, this guide provides essential safety and logistical
information based on general laboratory chemical waste guidelines and the known properties
of the compound.

SSR128129E is known to be a combustible solid, which necessitates careful handling and
disposal to mitigate risks.[1] Adherence to established protocols for chemical waste
management is paramount to ensure the safety of laboratory personnel and the protection of
the environment.

Recommended Disposal Procedures

In the absence of a specific SDS for SSR128129E, the following procedural steps, derived from
general laboratory chemical waste disposal guidelines, should be followed. These steps are
designed to provide a safe and compliant framework for managing waste containing this
compound.

o Waste Identification and Segregation:

o All materials contaminated with SSR128129E, including unused product, solutions, and
contaminated labware (e.g., pipette tips, vials, gloves), should be treated as hazardous
chemical waste.
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o Segregate SSR128129E waste from other chemical waste streams to prevent inadvertent
reactions.[2] Incompatible chemicals should be separated by physical barriers.[1]

o Specifically, keep SSR128129E, a combustible solid, away from oxidizing agents.[2]

Containerization:

o Use only appropriate, chemically compatible containers for waste collection.[1][3] The
original container, if in good condition, is an ideal choice.[2]

o Ensure waste containers are in good condition, free from damage or leaks, and have
secure, leak-proof closures.[1]

o Containers should be clearly labeled as "Hazardous Waste" and should identify the
contents, including the name "SSR128129E" and its approximate concentration and
quantity.[2]

Storage:

o Store waste containers in a designated and clearly marked "Satellite Accumulation Area"
(SAA) at or near the point of generation.[2][3]

o The SAA should be a well-ventilated area, and containers should be stored below eye
level.

o Regularly inspect the storage area for any signs of container leakage.[1][2]
Disposal:

o Hazardous chemical waste must not be disposed of down the drain or in regular trash.[4]
[5] Evaporation is also not an acceptable method of disposal.[4][5]

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.[3]

o Follow all institutional, local, state, and federal regulations for hazardous waste disposal.
The Resource Conservation and Recovery Act (RCRA) establishes federal regulations for
hazardous waste.[1]
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Chemical and Physical Properties of SSR128129E

The following table summarizes key quantitative data and properties of SSR128129E, which
are important for its safe handling and management.

Property Value

CAS Number 848318-25-2

Molecular Formula C1sH1sN2NaOa4

Molecular Weight 346.31 g/mol

Storage Class 11 - Combustible Solids[1]
Solubility DMSO: = 54 mg/mL (155.93 mM)[2]

Experimental Protocols Reference

For detailed experimental protocols involving SSR128129E, researchers can refer to the
methodologies described in studies such as the one by Bono F, et al., published in Cancer Cell
in 2013. This study provides insights into the preparation of stock solutions and cell-based
assays.

Visualizing the Disposal Workflow

To further clarify the procedural steps for proper chemical waste management in a laboratory
setting, the following diagram illustrates a general workflow.
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General Laboratory Chemical Waste Disposal Workflow
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Caption: A flowchart illustrating the key stages of laboratory chemical waste management, from
generation to final disposal.

By adhering to these general guidelines and consulting with your institution's safety office, you
can ensure the safe and compliant disposal of SSR128129E and contribute to a secure
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Disposal of SSR128129E: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579221#ssr128129e-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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